Cas no 2229085-89-4 (O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine
• CAS No: 2229085-89-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5891667
• PubChem ID: 165669083
• Update Time: 2025-07-22

O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine
• O-[2-(4-methyl-1H-imidazol-5-yl)propyl]hydroxylamine
• 2229085-89-4
• EN300-1809248

• Inchi： 1S/C7H13N3O/c1-5(3-11-8)7-6(2)9-4-10-7/h4-5H,3,8H2,1-2H3,(H,9,10)
• InChI Key： FXGYSDKRAANZEH-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=C(C)NC=N1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.9Ų

Additional information on O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2229085-89-4 and Product Name: O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine

The compound with the CAS number 2229085-89-4 and the product name O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 4-methyl-1H-imidazol-5-yl moiety, which is known for its versatility in forming stable interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In the realm of medicinal chemistry, the O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine derivative has been extensively studied for its pharmacological properties. The presence of the hydroxylamine group enhances the compound's reactivity, allowing for further functionalization and modification to tailor its biological activity. This flexibility has made it a focal point in the development of new drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in these conditions, suggesting its therapeutic potential.

One of the most compelling aspects of this compound is its interaction with biological targets. The 4-methyl-1H-imidazol-5-yl group serves as a crucial pharmacophore, enabling the compound to bind effectively to proteins and enzymes involved in disease pathways. This binding affinity has been demonstrated through various computational and experimental studies, which have elucidated the molecular mechanisms underlying its action. For instance, research has shown that this compound can inhibit the activity of specific kinases, thereby disrupting abnormal signaling cascades that contribute to disease progression.

The synthesis of O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize side reactions, resulting in a more sustainable and scalable synthesis pathway. The robustness of this synthetic approach has been validated by multiple research groups, underscoring its reliability for large-scale production.

Recent advancements in drug delivery systems have further expanded the applications of this compound. Researchers have explored novel formulations that enhance its bioavailability and targeted delivery to specific tissues or organs. For example, lipid-based nanoparticles have been investigated as carriers for this compound, allowing for controlled release and improved therapeutic efficacy. These innovations highlight the compound's adaptability across different therapeutic modalities and patient populations.

The safety profile of O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine has also been thoroughly evaluated through preclinical studies. These investigations have focused on assessing its toxicity, pharmacokinetics, and potential side effects. Preliminary results indicate that the compound exhibits favorable safety characteristics when administered at therapeutic doses. However, further studies are ongoing to fully characterize its long-term effects and interactions with other medications. This rigorous evaluation process is essential for ensuring patient safety and optimizing dosing regimens in future clinical trials.

The potential clinical applications of this compound are vast and span multiple therapeutic areas. In oncology, for instance, it has shown promise as an inhibitor of tumor growth by disrupting key pathways that promote cancer cell proliferation. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Emerging research also suggests that it may have neuroprotective effects, making it relevant for conditions like Alzheimer's disease and Parkinson's disease where neuroinflammation plays a significant role.

The integration of computational chemistry into drug discovery has accelerated the development process for compounds like O-2-(4-methyl-1H-imidazol-5-yl)propylhydroxylamine. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. By leveraging computational tools alongside experimental data, researchers can more efficiently identify promising candidates for further development.

The regulatory landscape for new pharmaceuticals continues to evolve, presenting both challenges and opportunities for compounds like this one. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. However, streamlined pathways such as accelerated approval programs are being implemented to expedite the process for treatments addressing unmet medical needs. As such efforts progress,O-(2-(4-methyl-lH-imidazo l -5 -y l )prop y l ) hydroxy l amine remains on track to meet these stringent requirements through ongoing clinical trials.

In conclusion, O - ( 2 - ( 4 - methyl - 1 H - im id az ol - 5 - y l ) prop y l ) hydro x y l am ine represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications . Its unique structural features , coupled with promising preclinical results , position it as a valuable candidate for further development . As research continues , additional insights into its mechanism of action , pharmacokinetics , and clinical efficacy will solidify its role in modern medicine . The continued exploration of this compound underscores the importance of innovation in addressing complex diseases worldwide .